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Compound of Interest

Compound Name: Beryllium carbonate

Cat. No.: B081442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Beryllium compounds are highly toxic and are classified as known human

carcinogens. All handling of beryllium compounds must be performed in a designated

laboratory with appropriate engineering controls, including a certified chemical fume hood, and

personal protective equipment (PPE), such as a NIOSH-approved respirator with P100 filters,

chemical splash goggles, and double gloves. All waste must be disposed of as hazardous

beryllium waste according to institutional and local regulations.

Introduction
Beryllium carbonate tetrahydrate (BeCO₃·4H₂O) is a hydrated inorganic salt of beryllium.

While it serves as a potential precursor in the synthesis of beryllium oxide (BeO) ceramics and

other beryllium compounds, its practical application is significantly hindered by its inherent

instability under ambient conditions.[1] This guide provides a comprehensive overview of the

stability, properties, and handling of beryllium carbonate tetrahydrate, drawing from available

scientific literature. Due to the compound's instability, much of the literature refers to the more

stable "basic beryllium carbonate," Be₂CO₃(OH)₂, which is a mixed salt containing both

carbonate and hydroxide ions.[1][2]

Chemical and Physical Properties
Beryllium carbonate tetrahydrate is a white crystalline solid.[1] However, its instability has

made detailed characterization, particularly of its crystal structure, challenging.[2] As of late
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2025, a verified powder diffraction file for beryllium carbonate tetrahydrate is not available in

major crystallographic databases.[3]

Quantitative Data
The available quantitative data for beryllium carbonate tetrahydrate is limited. The following

tables summarize the key reported physical and chemical properties.

Table 1: Physical Properties of Beryllium Carbonate Tetrahydrate

Property Value References

Chemical Formula BeCO₃·4H₂O [4][5]

CAS Number 60883-64-9 [5][6]

Molecular Weight
165.08 g/mol (anhydrous:

93.085 g/mol )
[7]

Appearance White solid [1][7]

Melting Point 54 °C (decomposes) [4][8]

Decomposition Temperature Starts around 100 °C [1][4][7]

Solubility in Water
Insoluble in cold water;

decomposes in hot water
[1][9]

Table 2: Crystallographic Data

Property Value References

Crystal System Not determined [2]

Space Group Not determined [2]

Unit Cell Parameters Not determined [2]

Note: The crystal structure of beryllium carbonate tetrahydrate has not been fully elucidated

due to its instability. The anhydrous form, BeCO₃, has been characterized under high pressure

and crystallizes in the trigonal space group P3₁21.[2]
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Stability and Decomposition
Beryllium carbonate tetrahydrate is highly unstable under normal atmospheric conditions.[1]

Its stability is contingent on the presence of a carbon dioxide atmosphere.[1][10] In the

absence of a CO₂ overpressure, it readily decomposes into beryllium oxide (BeO) and carbon

dioxide, likely through a beryllium hydroxide intermediate.[1] The thermal decomposition is

reported to begin at a relatively low temperature of 100 °C.[1][7]

Due to this inherent instability, stringent storage conditions are required. Beryllium carbonate
tetrahydrate must be stored in a tightly sealed container under an atmosphere of carbon

dioxide to prevent decomposition.[1]

Decomposition Pathway
The thermal decomposition of beryllium carbonate tetrahydrate is a critical aspect of its

chemistry, particularly when used as a precursor for beryllium oxide.

BeCO₃·4H₂O
(Beryllium Carbonate Tetrahydrate)

BeCO₃

(Anhydrous Beryllium Carbonate) + 4H₂O (g)

Heat (low temp)
- H₂O

BeO
(Beryllium Oxide) + CO₂ (g)

Heat (>100°C)
- CO₂

Click to download full resolution via product page

Thermal Decomposition Pathway of BeCO₃·4H₂O

Experimental Protocols
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Detailed experimental data from techniques such as Thermogravimetric Analysis (TGA),

Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD) are crucial for fully

characterizing the stability of beryllium carbonate tetrahydrate. While specific studies on this

compound are scarce, the following are generalized protocols that can be adapted for its

analysis.

Synthesis of Beryllium Carbonate Tetrahydrate
The synthesis of pure beryllium carbonate tetrahydrate is challenging, often resulting in the

co-precipitation of beryllium hydroxide or the more stable basic beryllium carbonate.[8] The

most commonly cited method involves the reaction of beryllium hydroxide with carbon dioxide.

[11][12]

Materials:

Beryllium hydroxide (Be(OH)₂)

Deionized water

Carbon dioxide (CO₂) gas

Magnetic stirrer and stir bar

Beakers and standard laboratory glassware

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Inside a chemical fume hood, prepare a saturated aqueous solution or slurry of beryllium

hydroxide in a beaker with continuous stirring.[12][13]

Bubble high-purity CO₂ gas through the beryllium hydroxide suspension.[12][13]

Continue bubbling CO₂ while stirring. The formation of a white precipitate of beryllium
carbonate tetrahydrate should be observed.[12]

Once a sufficient amount of precipitate has formed, stop the CO₂ flow.
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Quickly filter the precipitate using a Büchner funnel.[12]

Due to the instability of the tetrahydrate, it is crucial to proceed with analysis immediately

after synthesis and filtration. It is advisable to analyze the moist solid to prevent dehydration.

[12]

Thermal Analysis (TGA/DSC)
Objective: To determine the thermal stability and decomposition profile of beryllium carbonate
tetrahydrate.

Instrumentation: A thermogravimetric analyzer (TGA), optionally coupled with a differential

scanning calorimeter (DSC).

Sample Preparation:

Accurately weigh a small amount of the sample (typically 5-10 mg) into a tared TGA pan

(e.g., platinum or alumina).[1]

Experimental Conditions:

Atmosphere: To assess stability under its required storage conditions, a carbon dioxide

atmosphere should be employed. To study the intrinsic thermal decomposition, an inert

atmosphere (e.g., nitrogen or argon) can be used.[1]

Heating Rate: A linear heating rate, typically 10 °C/min, is applied.[1][8]

Temperature Range: From ambient temperature up to a temperature sufficient to ensure

complete decomposition (e.g., 300 °C).[1][8]

Data Analysis: The resulting thermogram will show mass loss as a function of temperature. The

initial mass loss corresponds to the loss of water of hydration, followed by the decomposition of

the carbonate to beryllium oxide with the release of carbon dioxide.[8]

X-ray Diffraction (XRD) Analysis
Objective: To identify the crystalline phases present in the sample.
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Instrumentation: A powder X-ray diffractometer.

Sample Preparation (in an Inert Atmosphere Glovebox):

Perform all sample preparation steps inside a glovebox with a controlled inert atmosphere

(e.g., argon or nitrogen) to prevent decomposition.[3]

If necessary, gently grind the sample to a fine, consistent particle size.[3]

Mount the powdered sample on a low-background sample holder. An airtight or domed

sample holder is recommended to maintain the inert atmosphere during analysis.[3]

Data Collection:

Radiation: Typically Cu Kα radiation.

Scan Range (2θ): A broad range, for example, 10-80°.

Scan Speed/Step Size: A slow scan speed or small step size is used to obtain high-

resolution data.

Data Analysis: The resulting diffraction pattern is compared with databases (e.g., ICDD PDF) to

identify the crystalline phases. Due to the lack of a reference pattern for BeCO₃·4H₂O, analysis

may focus on identifying potential decomposition products like BeO or basic beryllium
carbonate.[3]

Visualization of Experimental Workflow
The characterization of beryllium carbonate tetrahydrate requires a multi-faceted approach,

often combining synthesis with various analytical techniques.
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Workflow for Synthesis and Characterization

Conclusion
Beryllium carbonate tetrahydrate is a highly unstable compound that requires specific

handling and storage conditions, namely a carbon dioxide atmosphere, to prevent its

decomposition.[1] Its low thermal stability, with decomposition initiating around 100 °C, makes it

a challenging material for research and development.[1][4] For practical applications requiring a

beryllium carbonate source, the more stable basic beryllium carbonate is generally utilized.

[1][14] The synthesis and characterization of the tetrahydrate necessitate rapid and controlled

experimental procedures, preferably under an inert atmosphere, to obtain reliable data. The
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extreme toxicity of all beryllium compounds mandates strict adherence to safety protocols

throughout all handling and analysis steps.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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